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Compound of Interest

Compound Name: N,N-Diisopropylformamide

Cat. No.: B1346593

An In-depth Technical Guide to N,N-Diisopropylformamide

This guide provides comprehensive information on N,N-Diisopropylformamide, tailored for
researchers, scientists, and professionals in drug development. It covers its chemical

identifiers, physical and chemical properties, a detailed synthesis protocol, and safety
information.

Core Identifiers and Chemical Properties

N,N-Diisopropylformamide is a tertiary amide that serves as a useful building block in organic
synthesis.[1] Below is a summary of its key identifiers and physicochemical properties.

Table 1: Chemical Identifiers for N,N-Diisopropylformamide
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Identifier Value
CAS Number 2700-30-3[1][2][3][4][5]
EC Number 220-284-1[2][5]

Molecular Formula

C7H1sNOJ[1][3][4]

Molecular Weight

129.20 g/mol [2][5]

Linear Formula

HCON[CH(CHs3)2]2[2][5]

InChl Key

UNBDDZDKBWPHAX-UHFFFAOYSA-N[1][2]

SMILES String

CC(C)N(C=0)C(C)C[3][4]

Beilstein/REAXYS Number

1745406[2][5]

PubChem Substance ID

24853553[2][5]

MDL Number

MFCD00008867[1][2]

Table 2: Physicochemical Properties of N,N-Diisopropylformamide

Property Value

Appearance Clear light brown liquid/oil[1][3][6]
Form Liquid[2][5]

Melting Point 10-11 °C[1][2][5][6]

Boiling Point 196 °C[1][2][5][6]

Density 0.89 g/mL at 25 °C[1][2][5][6]

Refractive Index (n20/D)

1.437[1][2][5][6]

Flash Point

75 °C (167 °F) - closed cup[1][2][5][6]

Water Solubility

Slightly soluble (83 g/L at 25 °C)[1][3][6]

Vapor Pressure

58.5 hPa at 37.8 °C[1][6]

logP

1.077 at 30 °C[1][6]
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Experimental Protocols
Synthesis of N,N-Diisopropylformamide

A common method for the synthesis of N,N-Diisopropylformamide involves the reaction of
diisopropylamine with formic acid.[6]

Materials:

» Diisopropylamine (99% pure)[6]
e Formic acid[6]

e 1L Autoclave[6]

Methodology:

Charge a 1 L autoclave with 255.7 g of formic acid and 460 g of 99% pure diisopropylamine.
[6]

e Initiate stirring to ensure the formation of a homogeneous reaction system. The molar ratio of
formic acid to diisopropylamine should be controlled at approximately 1.05:1.[6]

e Heat the reaction system to about 200 °C under continuous stirring. The pressure in the
autoclave will increase to and stabilize at approximately 1.7 MPa.[6]

e Maintain these reaction conditions for about 3 hours.[6]

» After the reaction is complete, slowly release the pressure from the autoclave.[6]

o Collect the carbon monoxide and water vapor generated during the reaction.[6]

o Separate the reaction products to obtain the N,N-diisopropylformamide solution.[6]

Below is a diagram illustrating the workflow for the synthesis of N,N-Diisopropylformamide.
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1. Charge Autoclave:
Diisopropylamine & Formic Acid

2. Stir for Homogeneous Mixture

3. Heat to 200°C
(Pressure ~1.7 MPa)

4., Maintain Conditions for 3 hrs

[ 5. Slowly Release Pressure ]

6. Separate Products

N,N-Diisopropylformamide

Click to download full resolution via product page

Caption: Workflow for the synthesis of N,N-Diisopropylformamide.
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Safety Information

N,N-Diisopropylformamide is classified as a combustible liquid and is harmful if swallowed, in
contact with skin, or if inhaled.[1][3] Appropriate personal protective equipment (PPE) should
be used when handling this chemical.

Table 3: GHS Hazard and Precautionary Statements

Category Statement

H302: Harmful if swallowed.[3] H312: Harmful in
Hazard Statements contact with skin.[3] H332: Harmful if inhaled.[3]
H227: Combustible liquid.[1]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[1][3] P264:
Wash thoroughly after handling.[1][3] P270: Do
not eat, drink or smoke when using this product.
[3] P271: Use only outdoors or in a well-
ventilated area.[1][3] P280: Wear protective
gloves/protective clothing/eye protection/face
Precautionary Statements protection.[1][3] P301+P312: IF SWALLOWED:
Call a POISON CENTER/doctor if you feel
unwell.[3] P302+P352: IF ON SKIN: Wash with
plenty of water.[3] P304+P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing.[3] P501: Dispose of
contents/container in accordance with local

regulations.[1]

Eyeshields, Gloves, Type ABEK (EN14387)

Personal Protective Equipment ) )
respirator filter.[2]

Storage Class 10 - Combustible liquids[2][5]

WGK 3[2][5]

The logical relationship for handling a hazardous chemical like N,N-Diisopropylformamide is
outlined in the diagram below, emphasizing the progression from hazard identification to

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1346593?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3367777.htm
https://www.guidechem.com/encyclopedia/n-n-diisopropylformamide-dic10849.html
https://www.guidechem.com/encyclopedia/n-n-diisopropylformamide-dic10849.html
https://www.guidechem.com/encyclopedia/n-n-diisopropylformamide-dic10849.html
https://www.guidechem.com/encyclopedia/n-n-diisopropylformamide-dic10849.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3367777.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3367777.htm
https://www.guidechem.com/encyclopedia/n-n-diisopropylformamide-dic10849.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3367777.htm
https://www.guidechem.com/encyclopedia/n-n-diisopropylformamide-dic10849.html
https://www.guidechem.com/encyclopedia/n-n-diisopropylformamide-dic10849.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3367777.htm
https://www.guidechem.com/encyclopedia/n-n-diisopropylformamide-dic10849.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3367777.htm
https://www.guidechem.com/encyclopedia/n-n-diisopropylformamide-dic10849.html
https://www.guidechem.com/encyclopedia/n-n-diisopropylformamide-dic10849.html
https://www.guidechem.com/encyclopedia/n-n-diisopropylformamide-dic10849.html
https://www.guidechem.com/encyclopedia/n-n-diisopropylformamide-dic10849.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3367777.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/226254
https://www.sigmaaldrich.com/US/en/product/aldrich/226254
https://www.sigmaaldrich.com/US/en/product/aldrich/226254
https://www.sigmaaldrich.com/US/en/product/aldrich/226254
https://www.sigmaaldrich.com/US/en/product/aldrich/226254
https://www.benchchem.com/product/b1346593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

response.

Hazard Identification
(H227, H302, H312, H332)

Prevention (P261, P264, P270, P271, P280)
Wear Appropriate PPE

Response
(P301+P312, P302+P352, P304+P340)

After Use/Decontamination

Disposal (P501)
Follow Regulations

Click to download full resolution via product page

Caption: Logical workflow for handling hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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